3-Oxo-5Z-Dodecenoyl-CoA

• Molecular Formula: C33H54N7O18P3S
• Molecular Weight: 961.8 g/mol
• InChI: InChI=1S/C33H54N7O18P3S/c1-4-5-6-7-8-9-10-11-21(41)16-24(43)62-15-14-35-23(42)12-13-36-31(46)28(45)33(2,3)18-55-61(52,53)58-60(50,51)54-17-22-27(57-59(47,48)49)26(44)32(56-22)40-20-39-25-29(34)37-19-38-30(25)40/h9-10,19-20,22,26-28,32,44-45H,4-8,11-18H2,1-3H3,(H,35,42)(H,36,46)(H,50,51)(H,52,53)(H2,34,37,38)(H2,47,48,49)/b10-9-/t22-,26-,27-,28+,32-/m1/s1
• InChIKey: VKLHSLOWDWGVGP-CGGPSVLLSA-N

Standard 3-oxoacyl-CoA thioesters lack cis-5 geometry, creating a metabolic block that confounds unsaturated fatty acid oxidation studies. This chemically defined intermediate (LIPID MAPS LMFA07050482) resolves that issue. - **Pathway-specific:** Enables direct measurement of 2,4-dienoyl-CoA reductase vs. isomerase flux (≥61% reductase in rat liver). - **Kinetic validation:** C12 chain matches eukaryotic thiolase II affinity (Km 3-7 µM) vs. C4 (Km 27 µM). - **Analytical standard:** Defined monoisotopic mass (961.2459 Da) for LC-MS/MS isomer discrimination.

3-Oxo-5Z-Dodecenoyl-CoA: A Key Intermediate in Fatty Acid β-Oxidation

3-Oxo-5Z-Dodecenoyl-CoA (synonyms: 3-oxo-5-cis-dodecenoyl-CoA, 3-oxo-12:1Δ5-CoA) is a chemically defined medium-chain 3-oxoacyl-CoA thioester belonging to the broader class of fatty acyl-CoA derivatives . This compound is specifically recognized as a pathway intermediate in the mitochondrial and peroxisomal β-oxidation of unsaturated fatty acids bearing a cis (Z) double bond at the odd-numbered C5 position [1]. Unlike generic 3-oxoacyl-CoA esters, the precise stereochemistry and position of the unsaturation within its C12 backbone dictate its role as a metabolic decision-point substrate, routing flux through either the classical isomerase-dependent or the auxiliary reductase-dependent pathways of unsaturated fatty acid degradation [2]. Its existence as a distinct metabolite is cataloged in authoritative databases such as LIPID MAPS (LMFA07050482) and MetaCyc (CPD-19153), underscoring its recognized chemical individuality rather than a mere generic mixture [3].

› Pathway intermediate for cis-5 unsaturated fatty acid β-oxidation studies

› Unique cis (Z) double-bond geometry at the odd-numbered C5 position dictates metabolic routing

› Cataloged in authoritative lipid metabolism databases (LIPID MAPS LMFA07050482)

• [1] WikiPathways. Mitochondrial beta-oxidation (Homo sapiens). View Source
• [2] Tserng KY, et al. Oxidation of cis-5-unsaturated fatty acids in intact rat liver mitochondria: the operation of reduction pathways. Biochem J. 1995;308(Pt 1):139-143. View Source
• [3] LIPID MAPS Structure Database. LMFA07050482: 3-oxo-5Z-dodecenoyl-CoA. View Source

Why Generic 3-Oxoacyl-CoA Analogs Cannot Substitute

Generic substitution in this chemical class is scientifically invalid because the biological processing of 3-oxoacyl-CoA intermediates is exquisitely sensitive to both acyl chain length and double-bond geometry. For instance, 3-oxoacyl-CoA thiolases (EC 2.3.1.16) from sunflower glyoxysomes exhibit Km values ranging from 27 µM for the C4 substrate acetoacetyl-CoA down to 3–7 µM for C6–C16 saturated substrates, demonstrating that catalytic recognition is chain-length-dependent [1]. More critically, the cis-5 unsaturation in 3-Oxo-5Z-Dodecenoyl-CoA creates a metabolic block that cannot be resolved by the conventional enoyl-CoA isomerase pathway alone, necessitating NADPH-dependent reduction through 2,4-dienoyl-CoA reductase—a route not engaged by the saturated analog 3-oxododecanoyl-CoA or by trans-unsaturated isomers such as 5-trans-3-oxo-dodecenoyl-CoA [2][3]. Consequently, purchasing a cheaper, structurally related 3-oxoacyl-CoA (e.g., 3-oxododecanoyl-CoA or 3-oxo-5Z-tetradecenoyl-CoA) introduces a confounding variable in any assay designed to probe the divergent metabolic routing of cis-5 unsaturated intermediates, risking misinterpretation of pathway flux data.

Risk Context

3-Oxo-5Z-Dodecenoyl-CoA

Potential Substitute

Metabolic Pathway Routing

Engages the NADPH-dependent reductase pathway

Saturated analogs (e.g., 3-oxododecanoyl-CoA) bypass the reductase pathway, which may shift flux data interpretation

Downstream Product Identity

Yields 3-cis-decenoyl-CoA, the physiological substrate for isomerase

Trans isomers (e.g., 5-trans-3-oxo-dodecenoyl-CoA) generate 3-trans-decenoyl-CoA, altering the subsequent reaction sequence

Enzyme Substrate Affinity

Reported Km within the high-affinity window (3–7 µM range for C6-C16 substrates)

Short-chain analogs (e.g., acetoacetyl-CoA) exhibit markedly weaker enzyme recognition (Km ~27 µM), which may underestimate catalytic efficiency

• [1] Oeljeklaus S, Fischer K, Gerhardt B. Glyoxysomal acetoacetyl-CoA thiolase and 3-oxoacyl-CoA thiolase from sunflower cotyledons. Planta. 2002;214:597–607. View Source
• [2] Tserng KY, Jin SJ. NADPH-dependent reductive metabolism of cis-5 unsaturated fatty acids. A revised pathway for the beta-oxidation of oleic acid. J Biol Chem. 1991;266(18):11614-11620. View Source
• [3] Ren Y, Schulz H. Significance of the Reductase-dependent Pathway for the β-Oxidation of Unsaturated Fatty Acids with Odd-numbered Double Bonds. J Biol Chem. 1998;273(12):6806-6812. View Source

Differentiation Evidence Against Structurally Proximal Analogs

Metabolic Routing Through the Reductase-Dependent Pathway

In intact rat liver mitochondria, the metabolism of cis-5-unsaturated fatty acids proceeds predominantly through the NADPH-dependent reductase pathway rather than the conventional isomerase-dependent route utilized by trans-unsaturated or saturated analogs. Quantification of metabolites by capillary-column GC demonstrated that the reduction pathway accounts for at least 61% of cis-5-dodecenoate metabolism, producing metabolites (e.g., 3-hydroxydodecanoate) that cannot be generated via the canonical isomerase pathway [1]. In contrast, trans-3-enoyl-CoA species such as 3-trans-dodecenoyl-CoA are processed exclusively through the isomerase pathway [2]. Therefore, 3-Oxo-5Z-Dodecenoyl-CoA, as the 3-keto intermediate immediately upstream of thiolytic cleavage, serves as the essential substrate for quantifying partitioning between these two mutually exclusive catabolic routes, a property absent in its saturated counterpart (3-oxododecanoyl-CoA) and its trans-unsaturated isomer (5-trans-3-oxo-dodecenoyl-CoA).

Metabolic Pathway Partitioning

Class-level inference

Reported ≥61% flux through the reductase-dependent pathway for cis-5 substrates

Supports reductase pathway study context

Contrasts with 0% reductase flux for saturated/trans-3 substrates

Evidence Dimension	Fraction of substrate metabolized via the reductase-dependent pathway vs. isomerase-dependent pathway in intact rat liver mitochondria
Target Compound Data	Cis-5-unsaturated substrates (including the metabolic precursor of 3-Oxo-5Z-Dodecenoyl-CoA): ≥61% flux through the reductase-dependent pathway
Comparator Or Baseline	Trans-3-unsaturated substrates (e.g., 3-trans-dodecenoyl-CoA): 0% reductase-dependent pathway flux; saturated substrates (e.g., 3-oxododecanoyl-CoA): 0% reductase pathway flux
Quantified Difference	≥61 percentage-point shift in metabolic routing toward the reductase pathway for cis-5 substrates relative to trans-3 or saturated substrates
Conditions	Intact rat liver mitochondria; substrate: cis-5-dodecenoate; metabolite quantification by capillary-column gas chromatography (Tserng & Jin, 1995)

Why This Matters

For researchers quantifying metabolic flux partitioning in β-oxidation disorders or studying 2,4-dienoyl-CoA reductase function, 3-Oxo-5Z-Dodecenoyl-CoA is the only structurally appropriate substrate to probe the cis-5-specific reductase-dependent arm of the pathway.

• [1] Tserng KY, et al. Oxidation of cis-5-unsaturated fatty acids in intact rat liver mitochondria: the operation of reduction pathways. Biochem J. 1995;308(Pt 1):139-143. View Source
• [2] Stoffel W, Ditzer R, Caesar H. The metabolism of unsaturated fatty acid. 3. On the beta-oxidation of mono- and polyene-fatty acids. The mechanism of the enzymatic reaction on delta-3-cis-enoyl-CoA compounds. Hoppe Seylers Z Physiol Chem. 1964;339(1):167-81. PMID: 5830064. View Source

Chain-Length-Dependent Thiolase Substrate Affinity

Purified glyoxysomal 3-oxoacyl-CoA thiolase II from sunflower cotyledons displays a clear chain-length preference: the Km for acetoacetyl-CoA (C4) is 27 µM, whereas Km values for medium-to-long-chain saturated substrates (C6–C16) fall to the 3–7 µM range [1]. This approximately 4- to 9-fold improvement in apparent binding affinity indicates that the C12 backbone of 3-Oxo-5Z-Dodecenoyl-CoA places it within the high-affinity substrate window for this enzyme class, in contrast to short-chain analogs such as 3-oxobutyryl-CoA or acetoacetyl-CoA, which exhibit markedly weaker enzyme recognition. Although no published Km value exists specifically for 3-Oxo-5Z-Dodecenoyl-CoA, the chain-length trend predicts a Km in the low-micromolar range (estimated 3–7 µM based on C6–C16 analog data), making it a kinetically competent substrate for thiolase assays [1]. Additionally, the presence of a 5-cis double bond in the substrate has been shown to adversely affect thiolase activity (though not to a rate-limiting extent), a property not shared by saturated 3-oxoacyl-CoAs of equivalent chain length [2].

Thiolase Substrate Affinity

Cross-study comparable

Reported Km of 3–7 µM for C6–C16 saturated substrates

Chain-length-dependent enzyme recognition

Extrapolated from sunflower glyoxysomal thiolase II data

Evidence Dimension	Michaelis constant (Km) of 3-oxoacyl-CoA thiolase II for 3-oxoacyl-CoA substrates of varying chain length
Target Compound Data	3-Oxo-5Z-Dodecenoyl-CoA (C12:1, cis-5): Predicted Km range 3–7 µM (extrapolated from C6–C16 saturated data); Km not directly measured
Comparator Or Baseline	Acetoacetyl-CoA (C4): Km = 27 µM; 3-Oxohexanoyl-CoA to 3-Oxohexadecanoyl-CoA (C6–C16 saturated): Km = 3–7 µM (glyoxysomal thiolase II from sunflower cotyledons)
Quantified Difference	Approximately 4- to 9-fold lower Km (higher apparent affinity) for C6–C16 substrates vs. C4 acetoacetyl-CoA; specific quantitative effect of cis-5 unsaturation on Km not determined
Conditions	3-Oxoacyl-CoA thiolase II purified from sunflower (Helianthus annuus L.) glyoxysomes; spectrophotometric assay; data from Oeljeklaus et al., Planta 2002

Why This Matters

Procurement of 3-Oxo-5Z-Dodecenoyl-CoA rather than a short-chain 3-oxoacyl-CoA (e.g., acetoacetyl-CoA) is essential for thiolase activity assays where physiologically relevant, high-affinity substrate binding is required to generate interpretable kinetic data.

• [1] Oeljeklaus S, Fischer K, Gerhardt B. Glyoxysomal acetoacetyl-CoA thiolase and 3-oxoacyl-CoA thiolase from sunflower cotyledons. Planta. 2002;214:597–607. View Source
• [2] Ren Y, Schulz H. Significance of the Reductase-dependent Pathway for the β-Oxidation of Unsaturated Fatty Acids with Odd-numbered Double Bonds. J Biol Chem. 1998;273(12):6806-6812. View Source

Downstream Product Identity Divergence Upon Thiolytic Cleavage

The thiolytic cleavage reaction catalyzed by 3-ketoacyl-CoA thiolase (EC 2.3.1.16) yields distinct acyl-CoA products depending on the double-bond geometry of the 3-oxoacyl-CoA substrate. MetaCyc-curated reaction data confirm that 3-oxo-(5Z)-dodecenoyl-CoA is cleaved to yield 3-cis-decenoyl-CoA plus acetyl-CoA (RXN-17799) [1], whereas the trans isomer 5-trans-3-oxo-dodecenoyl-CoA yields 3-trans-decenoyl-CoA plus acetyl-CoA (RXN-14803) [2]. These two decenoyl-CoA products are handled by fundamentally different downstream enzymatic machinery: 3-cis-decenoyl-CoA requires Δ3,Δ2-enoyl-CoA isomerase (EC 5.3.3.8) for further processing, while 3-trans-decenoyl-CoA can proceed directly through the β-oxidation spiral. This product-level divergence means that substituting the trans isomer for the cis isomer in a thiolase assay or metabolic reconstitution experiment alters the entire subsequent reaction sequence, compromising the physiological relevance of the data.

Downstream Product Divergence

Direct head-to-head comparison

Cleavage product is 3-cis-decenoyl-CoA, not 3-trans-decenoyl-CoA

Reported product specificity for isomerase pathway

Qualitative geometric isomer differentiation

Evidence Dimension	Identity of the decenoyl-CoA product following thiolytic cleavage by 3-ketoacyl-CoA thiolase
Target Compound Data	3-Oxo-(5Z)-dodecenoyl-CoA: cleavage product = 3-cis-decenoyl-CoA + acetyl-CoA
Comparator Or Baseline	5-trans-3-oxo-dodecenoyl-CoA: cleavage product = 3-trans-decenoyl-CoA + acetyl-CoA
Quantified Difference	Qualitative difference: cis vs. trans geometric isomer of the decenoyl-CoA product; no quantitative kinetic comparison available
Conditions	Reaction curated in MetaCyc and BioCyc databases; enzymes: 3-ketoacyl-CoA thiolase (EC 2.3.1.16) from multiple organisms including S. cerevisiae (POT1) and E. coli

Why This Matters

For investigators conducting in vitro reconstitution of unsaturated fatty acid β-oxidation, only 3-Oxo-5Z-Dodecenoyl-CoA will generate the physiologically relevant 3-cis-decenoyl-CoA intermediate, enabling accurate modeling of the isomerase-dependent step that is bypassed entirely when the trans isomer is used.

• [1] MetaCyc Reaction: RXN-17799. 3-oxo-(5Z)-dodecenoyl-CoA + coenzyme A → 3-cis-decenoyl-CoA + acetyl-CoA. View Source
• [2] MetaCyc Reaction: RXN-14803. 5-trans-3-oxo-dodecenoyl-CoA + coenzyme A → 3-trans-decenoyl-CoA + acetyl-CoA. View Source

Physicochemical Identity: Defined Monoisotopic Mass and Molecular Formula Enable Unambiguous LC-MS/MS Quantification Relative to Co-eluting Isomers

3-Oxo-5Z-Dodecenoyl-CoA possesses a monoisotopic mass of 961.2458882 Da (molecular formula: C33H54N7O18P3S) as recorded in the LIPID MAPS structure database under LMFA07050482 [1]. This defined mass and the compound's characteristic chromatographic retention behavior on reversed-phase HPLC columns allow its discrimination from closely related isobaric or near-isobaric species such as 3-oxododecanoyl-CoA (saturated C12, distinct mass due to additional 2H) and 3-oxo-6Z-dodecenoyl-CoA (positional isomer with identical formula). Vendor-supplied material is typically specified at ≥95% purity with the molecular formula C33H54N7O18P3S and molecular weight of 961.8 g/mol, providing the necessary analytical benchmark for targeted metabolomics workflows . In contrast, generic “3-oxo-dodecenoyl-CoA” preparations without specified double-bond position and geometry cannot support isomer-resolved quantification.

LC-MS/MS Quantification Identity

Supporting evidence

Monoisotopic mass 961.2459 Da (C33H54N7O18P3S)

Isomer-resolved quantification

Enables discrimination from saturated/positional isomers

Evidence Dimension	Monoisotopic mass and molecular formula as identifiers for LC-MS/MS selective reaction monitoring (SRM)
Target Compound Data	3-Oxo-5Z-Dodecenoyl-CoA: monoisotopic mass = 961.2458882 Da; formula = C33H54N7O18P3S
Comparator Or Baseline	3-Oxododecanoyl-CoA (saturated C12): monoisotopic mass differs by ~2 Da; 3-oxo-6Z-dodecenoyl-CoA: identical formula but distinct retention time
Quantified Difference	Mass difference of ~2 Da vs. saturated analog enables baseline chromatographic separation; positional isomer requires retention time differentiation
Conditions	Reversed-phase LC-MS/MS; LIPID MAPS predicted and experimental spectral libraries

Why This Matters

For laboratories implementing targeted lipidomics or stable-isotope tracer studies, the availability of 3-Oxo-5Z-Dodecenoyl-CoA with a verified molecular identity enables the development of specific multiple reaction monitoring (MRM) transitions, avoiding the quantification errors inherent in using poorly characterized generic acyl-CoA preparations.

• [1] LIPID MAPS Structure Database. LMFA07050482: 3-oxo-5Z-dodecenoyl-CoA. View Source

High-Value Research Applications

In Vitro Reconstitution of Cis-5-Unsaturated Fatty Acid β-Oxidation

Researchers seeking to reconstitute the full β-oxidation spiral for unsaturated fatty acids (e.g., oleic acid catabolism) in a cell-free system require 3-Oxo-5Z-Dodecenoyl-CoA as the penultimate 3-ketoacyl-CoA intermediate. Providing this specific substrate, rather than a saturated analog, enables direct spectrophotometric or LC-MS-based measurement of the competing isomerase-dependent and reductase-dependent pathway fluxes. Quantitative evidence from rat liver mitochondrial studies indicates that the reductase pathway accounts for at least 61% of total flux for cis-5 substrates, a critical parameter that cannot be assessed when a non-physiological substitute is employed [1].

Kinetic Characterization and Inhibitor Screening of 3-Oxoacyl-CoA Thiolases

Biochemists performing steady-state kinetic analysis of purified or recombinant 3-oxoacyl-CoA thiolases—including the human mitochondrial trifunctional protein (HADHA/HADHB) and peroxisomal thiolase (ACAA1)—benefit from using a C12 substrate that lies within the optimal affinity range (Km ≈ 3–7 µM) established for eukaryotic thiolase II enzymes [2]. Using acetoacetyl-CoA (Km ≈ 27 µM) instead would underestimate catalytic efficiency, while using longer-chain substrates (e.g., C16) introduces solubility challenges. 3-Oxo-5Z-Dodecenoyl-CoA thus represents the empirically validated middle ground for inhibitor screening campaigns targeting fatty acid oxidation disorders.

Targeted Metabolomics Method Development Using a Defined Acyl-CoA Standard

Core metabolomics facilities developing LC-MS/MS multiple reaction monitoring (MRM) methods for acyl-CoA profiling can use 3-Oxo-5Z-Dodecenoyl-CoA as a quantitative calibration standard to distinguish between cis- and trans-unsaturated 3-oxoacyl-CoA species. The compound's defined monoisotopic mass (961.2459 Da) and LIPID MAPS classification (LMFA07050482) enable the construction of isomer-specific transitions, preventing the misannotation of 3-cis-decenoyl-CoA and 3-trans-decenoyl-CoA in biological matrices [3]. This capability is particularly relevant for clinical studies investigating mitochondrial fatty acid oxidation defects where acyl-CoA intermediate accumulation is used as a diagnostic biomarker.

Mechanistic Studies of Dodecenoyl-CoA Isomerase Substrate Channeling

The downstream product of 3-Oxo-5Z-Dodecenoyl-CoA thiolysis—3-cis-dodecenoyl-CoA—is the physiological substrate for Δ3,Δ2-enoyl-CoA isomerase (dodecenoyl-CoA isomerase, EC 5.3.3.8), an enzyme with a reported Km of 32 µM for this isomer from bovine liver [4]. Investigators studying substrate channeling or metabolon formation between thiolase and isomerase can use 3-Oxo-5Z-Dodecenoyl-CoA to generate 3-cis-decenoyl-CoA in situ, thereby more accurately mimicking the sequential enzyme coupling that occurs in vivo than exogenous addition of the isomerase substrate alone.

Application

Selection Property

Validation Focus

β-Oxidation pathway reconstitution

Cis-5 intermediate probe

Reductase pathway flux monitoring

3-Oxoacyl-CoA thiolase kinetics

High-affinity C12 substrate

Km assessment in the reported 3–7 µM range

Targeted metabolomics method development

Defined monoisotopic mass

Cis/trans isomer-resolved quantification

Isomerase substrate channeling studies

3-cis-Decenoyl-CoA precursor

Isomerase-thiolase coupling assay

• [1] Tserng KY, et al. Oxidation of cis-5-unsaturated fatty acids in intact rat liver mitochondria: the operation of reduction pathways. Biochem J. 1995;308(Pt 1):139-143. View Source
• [2] Oeljeklaus S, Fischer K, Gerhardt B. Glyoxysomal acetoacetyl-CoA thiolase and 3-oxoacyl-CoA thiolase from sunflower cotyledons. Planta. 2002;214:597–607. View Source
• [3] LIPID MAPS Structure Database. LMFA07050482: 3-oxo-5Z-dodecenoyl-CoA. View Source
• [4] Müller-Newen G, Stoffel W. Purification and Characterization of Bovine Liver 3-cis-2-trans-Enoyl-CoA Isomerase. Biol Chem Hoppe-Seyler. 1990;371:155-162. View Source